Cas no 896364-38-8 (3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea)
3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea
- 896364-38-8
- AKOS024661524
- F2573-0448
- 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-3-(3-chlorophenyl)urea
- 1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-(3-chlorophenyl)urea
- 3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea
-
- Inchi: 1S/C26H26ClFN4O3/c27-19-4-3-5-20(15-19)30-26(33)29-16-23(18-8-9-24-25(14-18)35-17-34-24)32-12-10-31(11-13-32)22-7-2-1-6-21(22)28/h1-9,14-15,23H,10-13,16-17H2,(H2,29,30,33)
- InChI Key: KHNGJKPJIOZIDO-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(NCC(C1=CC=C2C(=C1)OCO2)N1CCN(C2C=CC=CC=2F)CC1)=O
Computed Properties
- Exact Mass: 496.1677466g/mol
- Monoisotopic Mass: 496.1677466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 66.1Ų
3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2573-0448-2μmol |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-5μmol |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-10μmol |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-20μmol |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-1mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-2mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-3mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-4mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-5mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0448-10mg |
3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-1-(3-chlorophenyl)urea |
896364-38-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea
Introduction to 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea (CAS No. 896364-38-8)
3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea, also known by its CAS number 896364-38-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety, a piperazine ring, and a urea linkage. These structural elements contribute to its potential therapeutic applications and biological activities.
The benzodioxole moiety, specifically the 2H-1,3-benzodioxol-5-yl group, is a common structural feature in many bioactive compounds. It is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The presence of this moiety in 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea suggests that it may have similar bioactive properties.
The piperazine ring, represented by the 4-(2-fluorophenyl)piperazin-1-ylethyl group, is another key structural element of this compound. Piperazines are widely used in drug design due to their ability to enhance the solubility and bioavailability of compounds. They are also known for their central nervous system (CNS) activity and their role in modulating neurotransmitter systems. The fluorine substitution on the phenyl ring further enhances the compound's lipophilicity and metabolic stability.
The urea linkage, specifically the -1-(3-chlorophenyl)urea group, is a versatile functional group that can form hydrogen bonds with biological targets. Ureas are commonly used in drug design to improve the binding affinity and selectivity of compounds. The chloro substitution on the phenyl ring adds additional steric and electronic effects that can influence the compound's interactions with biological targets.
In recent years, 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea has been studied for its potential therapeutic applications in various diseases. One of the most promising areas of research is its use as an antipsychotic agent. Studies have shown that this compound can effectively modulate dopamine and serotonin receptors, which are key targets in the treatment of schizophrenia and other psychiatric disorders.
A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea. The researchers found that it exhibited high affinity for dopamine D2 receptors and serotonin 5-HT2A receptors. Additionally, it showed low affinity for other receptors, suggesting a high degree of selectivity. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.
Beyond its antipsychotic potential, 3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 3-2-(2H-1,3-benzodioxol-5-y l)-2 -4 -( 2 -fluor ophen yl )pip erazi n - 1 - yle th yl - 1 -( 3 -chlor ophen yl )ur ea have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These properties are essential for ensuring patient compliance and effective treatment outcomes.
In conclusion, 3 - 2 -( 2 H - 1 , 3 -benz od io xo l - 5 -y l ) - 2 - 4 -( 2 -flu or oph en yl )pip er az i n - 1 -y le th yl - 1 -( 3 -chlor oph en yl )ur ea (CAS No. 896364 - 8 ) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its bioactive properties and make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.
896364-38-8 (3-2-(2H-1,3-benzodioxol-5-yl)-2-4-(2-fluorophenyl)piperazin-1-ylethyl-1-(3-chlorophenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)